Cas no 2137598-93-5 (N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-(2-methoxyethyl)aminoacetamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-(2-methoxyethyl)aminoacetamide
• CAS No: 2137598-93-5
• MF: C₁₁H₁₉N₅O₂
• MW: 253.300861597061
• CID: 6564345
• PubChem ID: 165474748
• Update Time: 2025-10-31

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-(2-methoxyethyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-(2-methoxyethyl)aminoacetamide
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-[(2-methoxyethyl)amino]acetamide
• 2137598-93-5
• EN300-1130770

• Inchi： 1S/C11H19N5O2/c1-18-5-4-12-8-11(17)15-10-2-3-14-16(10)9-6-13-7-9/h2-3,9,12-13H,4-8H2,1H3,(H,15,17)
• InChI Key： WBYZTRYWLQAWDB-UHFFFAOYSA-N
• SMILES： O=C(CNCCOC)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 253.15387487g/mol
• Monoisotopic Mass: 253.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 80.2Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-(2-methoxyethyl)aminoacetamide

Comprehensive Overview of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-(2-methoxyethyl)aminoacetamide (CAS No. 2137598-93-5)

In the rapidly evolving field of medicinal chemistry, N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-(2-methoxyethyl)aminoacetamide (CAS No. 2137598-93-5) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine and pyrazole moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine a methoxyethyl side chain with an aminoacetamide backbone, offering a versatile scaffold for pharmacological optimization.

The compound's CAS number 2137598-93-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in small-molecule therapeutics. Recent trends indicate a surge in inquiries about its synthetic pathways, biological activity, and structure-activity relationships (SAR). These topics align with broader industry interests in kinase inhibitors and GPCR-targeted drugs, where such heterocyclic frameworks often play pivotal roles. Notably, the inclusion of an azetidin-3-yl group enhances metabolic stability—a key consideration in modern drug design.

From a synthetic chemistry perspective, the preparation of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-(2-methoxyethyl)aminoacetamide involves multi-step protocols that emphasize regioselective functionalization and amide coupling strategies. The pyrazole ring serves as a privileged structure in medicinal chemistry, often associated with anti-inflammatory and anticancer properties. Meanwhile, the 2-methoxyethyl substituent may influence solubility and bioavailability—a critical factor addressed in recent ADME studies.

Current research hotspots related to this compound include its potential as a protein-protein interaction (PPI) modulator, a field gaining traction due to its applicability in undruggable targets. Computational modeling studies suggest that the aminoacetamide fragment could engage in hydrogen bonding with biological targets, making it a candidate for fragment-based drug discovery. These aspects resonate with frequent search queries like "azetidine derivatives in drug development" or "pyrazole-based kinase inhibitors," underscoring the compound's interdisciplinary appeal.

In the context of intellectual property, patents referencing CAS 2137598-93-5 often highlight its utility in personalized medicine approaches, particularly for orphan diseases. The molecule's modular design allows for derivatization, aligning with the pharmaceutical industry's push toward targeted therapies. Furthermore, its physicochemical properties (e.g., logP, polar surface area) are frequently analyzed in QSAR models, addressing another common search theme: "predicting drug-likeness of heterocyclic compounds."

Environmental and regulatory considerations for N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-(2-methoxyethyl)aminoacetamide adhere to standard green chemistry principles, with emphasis on atom economy during synthesis. This aligns with growing user searches for "sustainable pharmaceutical synthesis" and "biodegradable drug metabolites." Analytical techniques such as LC-MS and NMR are routinely employed for characterization, topics frequently explored in method development literature.

As the scientific community continues to investigate CAS 2137598-93-5, its integration into combinatorial chemistry libraries and high-throughput screening platforms remains a focus area. The compound exemplifies how strategic incorporation of azetidine and pyrazole units can address contemporary challenges in drug resistance and selectivity—topics dominating recent conferences and publications. This positions N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-(2-methoxyethyl)aminoacetamide as a compelling subject for both academic and industrial research initiatives.